3-(5-chloro-2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-(4-acetamidophenyl)propanamide

• IUPAC Name: N-(4-acetamidophenyl)-3-(5-chloro-2-oxo-1,3-benzoxazol-3-yl)propanamide
• InChI: InChI=1S/C18H16ClN3O4/c1-11(23)20-13-3-5-14(6-4-13)21-17(24)8-9-22-15-10-12(19)2-7-16(15)26-18(22)25/h2-7,10H,8-9H2,1H3,(H,20,23)(H,21,24)
• InChI Key: HVMDTJXAWMDNKS-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)NC(=O)CCN2C3=C(C=CC(=C3)Cl)OC2=O
• Molecular Formula: C18H16ClN3O4
• Molecular Weight: 373.8 g/mol
• CAS No.: 902253-44-5

Description

3-(5-chloro-2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-(4-acetamidophenyl)propanamide is a useful research compound. Its molecular formula is C18H16ClN3O4 and its molecular weight is 373.79. The purity is usually 95%.
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Scientific Research Applications

Analgesic and Anti-Inflammatory Applications

Research has indicated that 2-oxo-3H-benzoxazole derivatives, including those structurally related to N-(4-acetamidophenyl)-3-(5-chloro-2-oxo-1,3-benzoxazol-3-yl)propanamide, exhibit significant analgesic and anti-inflammatory properties. Gülcan et al. (2003) demonstrated that certain derivatives exert their analgesic and anti-inflammatory effects by inhibiting prostaglandin E2 synthesis, highlighting the therapeutic potential of these compounds in pain and inflammation management (Gülcan, Ünlü, Banoglu, Şahin, Kuepeli, & Yeşilada, 2003). Additionally, Önkol et al. (2004) found that certain (5-chloro-2(3H)-benzoxazolon-3-yl)propanamide derivatives exhibit notable antinociceptive activities, suggesting their use as effective pain management agents (Önkol, Şahin, Yıldırım, Erol, & Ito, 2004).

Antimicrobial Activity

The antimicrobial potential of 2-oxo-3H-benzoxazole derivatives has also been explored. Temiz-Arpacı et al. (2005) synthesized a series of benzoxazole derivatives and tested them against various strains of bacteria and fungi, demonstrating broad-spectrum antimicrobial activity with MIC values ranging from 3.12 to 50 μg/mL against Candida species (Temiz-Arpacı, Özdemir, Yalcin, Yildiz, Akı-Şener, & Altanlar, 2005).

Antitumor Activity

The exploration into the antitumor activities of benzoxazole derivatives has yielded promising results. Al-Suwaidan et al. (2016) reported that certain 3-benzyl-4(3H)quinazolinone analogues, which share a structural motif with the compound , exhibited remarkable broad-spectrum antitumor activity, significantly more potent than the positive control 5-FU (Al-Suwaidan, Abdel-Aziz, Shawer, Ayyad, Alanazi, El-Morsy, Mohamed, Abdel-Aziz, El-Sayed, & El-Azab, 2016). Yurttaş, Tay, & Demirayak (2015) also found considerable anticancer activity among N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives against several cancer cell lines (Yurttaş, Tay, & Demirayak, 2015).